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Compound of Interest

Compound Name: Methyl isonipecotate

Cat. No.: B140471 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Methyl
Isonipecotate (CAS: 2971-79-1), also known as Methyl 4-piperidinecarboxylate. The

information is compiled from various Safety Data Sheets (SDS) and chemical databases to

ensure researchers and laboratory personnel can handle this compound with the utmost safety.

The guide focuses on presenting quantitative data, procedural workflows, and hazard

information in a clear and accessible format.

Chemical Identification and Physical Properties
Methyl isonipecotate is a colorless to pale yellow liquid.[1][2][3] It is an ester derivative of 4-

piperidinecarboxylic acid and is used as a versatile reactant and building block in the synthesis

of various biologically active compounds and neurochemicals.[2][4]

Table 1: Physical and Chemical Properties of Methyl Isonipecotate
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Property Value Source(s)

Molecular Formula C₇H₁₃NO₂ [1][2][5]

Molecular Weight 143.18 g/mol [1][2][5]

Appearance Colorless to yellow liquid [1][2]

Boiling Point 93°C @ 10 mmHg (1.3 kPa) [1][6]

Density 1.021 - 1.06 g/mL at 25°C [1][4][7]

Flash Point 89°C (192.2°F) - Closed Cup [1][2][8]

Vapor Pressure 0.457 mmHg at 25°C [1][2]

Solubility
Slightly soluble in water;

Soluble in Chloroform
[1][2][4]

pKa 9.78 ± 0.10 (Predicted) [2]

| Refractive Index| 1.465 |[2] |

Hazard Identification and Toxicological Summary
Methyl isonipecotate is considered a hazardous substance and is classified as a combustible

liquid that causes skin, eye, and respiratory irritation.[7][9] While detailed toxicological studies

are limited, the available data consistently point to its irritant nature.[10]

Table 2: GHS Hazard Classification
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Classificati
on

Category
Hazard
Statement

GHS
Pictogram

Signal
Word

Source(s)

Skin

Irritation
Category 2

H315:
Causes
skin
irritation

GHS07
(Exclamatio
n Mark)

Warning [1][5][8][10]

Serious Eye

Irritation

Category 2 /

2A

H319:

Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning [1][5][8][10]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3

H335: May

cause

respiratory

irritation

GHS07

(Exclamation

Mark)

Warning [1][5][8][10]

Flammable

Liquids
Category 4

H227:

Combustible

liquid

None Warning [1][9]

| Skin Corrosion/Irritation | Category 1B | H314: Causes severe skin burns and eye damage |

GHS05 (Corrosion) | Danger |[5][9] |

Note: The Skin Corrosion (Category 1B) classification is reported in a minority (10.9%) of

notifications to the ECHA C&L Inventory and may be dependent on factors like concentration or

impurities.[5] Users should handle the substance with the potential for severe effects in mind.

Toxicological Profile:

Acute Effects: The primary hazards are irritation to the skin, eyes, and respiratory system

upon direct contact or inhalation.[7] Symptoms of overexposure may include headache,

dizziness, nausea, and vomiting.[11]

Chronic Effects: Limited evidence suggests that repeated or long-term occupational

exposure may produce cumulative health effects.[7]
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Carcinogenicity: The compound is not listed as a carcinogen by IARC, NTP, ACGIH, or

OSHA.[10][11]

Experimental Protocols and Workflows
While specific, detailed experimental protocols for the toxicological assays of methyl
isonipecotate are not provided in standard safety data sheets, the procedural information for

handling, emergencies, and personal protection is well-defined. The following workflows are

based on established safety procedures.

This workflow outlines the immediate steps to be taken in the event of accidental exposure to

methyl isonipecotate.

Exposure Event

Immediate First Aid Response

Medical Attention

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash with soap and water for 15+ min.

Rinse with water for 15+ min.
Remove contact lenses if possible.

Rinse mouth.
DO NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for exposure to Methyl Isonipecotate.
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Proper handling and storage are critical to minimize exposure risk. This workflow details the

necessary precautions.

Preparation

Handling

Storage & Disposal

Begin Work with
Methyl Isonipecotate

Use Engineering Controls
(Chemical Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in well-ventilated area.
Avoid contact and inhalation.

Use non-sparking tools.

Wash hands thoroughly
after handling.

Store in a cool, dry, well-ventilated place.
Keep container tightly closed.

Store locked up.

Store away from
incompatible materials

(e.g., strong oxidizing agents).

Dispose of contents/container to an
approved waste disposal plant.

Work Complete
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Click to download full resolution via product page

Caption: Logical workflow for safe handling and storage procedures.

Fire and Spill Management
Methyl isonipecotate is a combustible liquid with a flash point of 89°C.[1][8]

Table 3: Fire-Fighting Information

Aspect Recommendation Source(s)

Suitable Extinguishing Media

Dry chemical, carbon
dioxide (CO₂), or alcohol-
resistant foam.

[1][7][11]

Unsuitable Extinguishing

Media

No specific limitations are

given.

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Nitrogen oxides (NOx).

[7][11]

| Protective Equipment | Wear self-contained breathing apparatus (SCBA) and full protective

gear. |[1][11] |

In case of a spill, immediate and appropriate action is required to prevent contamination and

exposure.
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1. Ensure Safety

2. Contain & Clean

3. Disposal

Spill Detected

Evacuate personnel.
Ensure adequate ventilation.
Remove all ignition sources.

Wear full PPE
(respirator, gloves, goggles).

Prevent further leakage.
Cover drains if necessary.

Soak up with inert absorbent material
(e.g., sand, vermiculite).

Collect material and absorbent
in a suitable, closed container.

Dispose of as hazardous waste
according to regulations.

Clean the spill area thoroughly.

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.
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Exposure Controls and Personal Protection
Engineering controls and Personal Protective Equipment (PPE) are essential to prevent

exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Engineering Controls

Work should be conducted
in a chemical fume hood.
Ensure eyewash stations
and safety showers are
readily available.

[11]

Eye/Face Protection

Wear safety glasses with side-

shields or chemical goggles

(conforming to EN166 or

OSHA 29 CFR 1910.133).

[7][11]

Skin Protection

Wear chemical-resistant

gloves (e.g., PVC, nitrile

rubber) and protective clothing

to prevent skin contact.

[7][11]

| Respiratory Protection | If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

(e.g., type ABEK). |[11][12] |

Handling Precautions:

Avoid all personal contact, including inhalation.[7]

Use only non-sparking tools and take precautionary measures against static discharges.[11]

[13]

Wash hands and face thoroughly after handling.
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Store away from incompatible materials such as strong oxidizing agents.[7][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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